Cas no 400075-84-5 (2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole)

2-{[5-(4-Chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole is a structurally complex heterocyclic compound featuring a thiazole core substituted with dichlorophenyl and chlorobenzoyl-thiophene moieties. This molecule exhibits potential as an intermediate in pharmaceutical or agrochemical synthesis due to its electron-rich aromatic systems and halogenated functional groups, which enhance reactivity and binding affinity. The presence of multiple halogen atoms may contribute to improved metabolic stability and lipophilicity, making it suitable for applications requiring selective interactions with biological targets. Its well-defined synthetic pathway allows for precise modifications, enabling further optimization for specific industrial or research purposes. The compound's stability under standard conditions facilitates handling and storage.
2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole structure
400075-84-5 structure
Product Name:2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole
CAS No:400075-84-5
MF:C21H12Cl3NOS2
MW:464.815079689026
CID:5227084
Update Time:2026-03-07

2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole
    • Methanone, (4-chlorophenyl)[5-[[4-(3,4-dichlorophenyl)-2-thiazolyl]methyl]-2-thienyl]-
    • Inchi: 1S/C21H12Cl3NOS2/c22-14-4-1-12(2-5-14)21(26)19-8-6-15(28-19)10-20-25-18(11-27-20)13-3-7-16(23)17(24)9-13/h1-9,11H,10H2
    • InChI Key: KIYNFICWLJPCMJ-UHFFFAOYSA-N
    • SMILES: C(C1=CC=C(Cl)C=C1)(C1SC(CC2=NC(C3=CC=C(Cl)C(Cl)=C3)=CS2)=CC=1)=O

2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
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(4-chlorophenyl)(5-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]methyl}-2-thienyl)methanone
400075-84-5 >90%
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(4-chlorophenyl)(5-{[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]methyl}-2-thienyl)methanone
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole
400075-84-5 90%
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¥2401.0 2024-04-18
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Additional information on 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole

Introduction to Compound CAS No. 400075-84-5: 2-{[5-(4-Chlorobenzoyl)Thiophen-2-Yl]Methyl}-4-(3,4-Dichlorophenyl)-1,3-Thiazole

The compound with CAS No. 400075-84-5, named 2-{[5-(4-chlorobenzoyl)thiophen-2-yl]methyl}-4-(3,4-dichlorophenyl)-1,3-thiazole, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. The structure of this compound is characterized by the presence of a thiazole ring substituted with a methyl group attached to a thiophene ring, which in turn is substituted with a chlorobenzoyl group. Additionally, the thiazole ring is further substituted with a dichlorophenyl group, making it a highly functionalized molecule.

The synthesis of this compound involves a series of multi-step reactions, including coupling reactions, oxidations, and reductions. The key intermediates in its synthesis include chlorobenzoylation of thiophene derivatives and subsequent coupling with thiazole precursors. Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules with high purity and yield.

One of the most intriguing aspects of this compound is its potential application in drug discovery. The presence of multiple functional groups, such as the thiazole ring, thiophene ring, and chlorobenzoyl group, makes it an excellent candidate for exploring various biological activities. For instance, studies have shown that thiazole-containing compounds exhibit significant anti-inflammatory, antitumor, and antimicrobial properties.

Moreover, the dichlorophenyl group substitution adds to the compound's stability and bioavailability, making it a promising lead for developing new therapeutic agents. Recent research has focused on evaluating its activity against various enzymes and receptors involved in disease pathways. For example, studies have demonstrated that this compound can inhibit certain kinases associated with cancer progression.

In addition to its pharmacological applications, this compound also finds relevance in materials science due to its unique electronic properties. The combination of sulfur-containing rings and aromatic substituents imparts interesting optical and electronic characteristics to the molecule. These properties make it a candidate for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental standpoint, understanding the degradation pathways and toxicity profiles of such compounds is crucial for their safe use in industrial and medical applications. Recent studies have employed advanced analytical techniques to assess the environmental fate of similar compounds, providing valuable insights into their biodegradability and ecotoxicity.

In conclusion, the compound with CAS No. 400075-84-5 represents a fascinating example of modern organic synthesis and its applications in diverse fields. Its complex structure and versatile functional groups make it a valuable tool for researchers in drug discovery, materials science, and environmental chemistry.

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